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Compound of Interest

Compound Name:
2-Amino-N-(2,6-dioxopiperidin-3-

yl)benzamide

CAS No.: 537696-00-7

Cat. No.: B15358894

Get Quote

Welcome to the 2-Aminobenzamide (2-AB) Optimization Hub. This guide addresses critical

challenges in functionalizing the 2-aminobenzamide pharmacophore, primarily for the design of

Class I HDAC inhibitors (e.g., Entinostat analogs) and PROTAC degraders.

Current Status: Operational Support Tier: Level 3 (Senior Application Scientist)

⚡ Quick Diagnostic: Pharmacophore Integrity
Check
Before optimizing linker attachment, verify you are not disrupting the Zinc-Binding Group

(ZBG).

2-Amino Group (-NH₂): Must remain free. Acts as a hydrogen bond donor to His140/His145

in the HDAC active site.

Amide Carbonyl (C=O): Must remain free. Chelates the Zn²⁺ ion.[1]
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Target Vector: The primary vector for linker attachment is the Amide Nitrogen (extending to

the "Cap" region) or the C5-position (for selectivity tuning).

📂 Module 1: Structural Analysis & Attachment
Logic
Q1: I attached a linker to the 2-amino group and lost all
biological activity. Why?
Diagnosis: Pharmacophore Disruption. Root Cause: The 2-aminobenzamide moiety functions

as a bidentate Zinc-Binding Group (ZBG). The crystallographic binding mode of benzamides

(like MS-275/Entinostat) reveals that the 2-amino group and the amide carbonyl form a

chelation complex with the active site Zinc ion. Furthermore, the 2-amino group forms critical

hydrogen bonds with histidine residues (His140/145) in the catalytic tunnel. Solution:

Never alkylate or acylate the 2-amino group if HDAC inhibition is the goal.

Action: Move the attachment point to the Amide Nitrogen (the standard "Linker-Cap" vector)

or the C5 aromatic position.

Q2: Which aromatic ring position offers the best vector
for PROTAC linker attachment?
Recommendation:Position C5 (Para to the amino group) or Position C4 (Meta to the amino

group). Technical Rationale:

C5 Position: SAR studies indicate that the C5 position is solvent-exposed and tolerates

substitution well. Introduction of groups at C5 (e.g., heteroaryls) can actually enhance

isoform selectivity (specifically for HDAC1/2) by interacting with the internal cavity residues.

This makes it an ideal "exit vector" for PROTAC linkers without sterically clashing with the

tunnel walls.

C4 Position: Also viable, but proximity to the amide linker can sometimes induce

conformational strain.
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C3/C6 Positions: Generally avoided due to steric clash with the zinc-binding domain or the

tunnel rim.

Visualization: 2-AB Attachment Traffic Light System
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Figure 1: Strategic map of linker attachment points on the 2-aminobenzamide scaffold. Red

zones indicate pharmacophore essentials; Green/Blue zones indicate permissible attachment

vectors.
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Q3: How do I synthesize C5-functionalized derivatives
without affecting the 2-amino group?
Issue: Direct electrophilic substitution on 2-aminobenzamide often leads to mixtures or N-

substitution. Protocol: The Isatoic Anhydride Route The most robust method utilizes 5-

substituted isatoic anhydrides as the starting material. This ensures regiospecificity and

protects the aniline nitrogen during the coupling step.

Step-by-Step Workflow:

Precursor Selection: Start with 5-bromo-isatoic anhydride or 5-nitro-isatoic anhydride.

Ring Opening: React the isatoic anhydride with your primary amine linker (R-NH₂).

Conditions: DMF or Ethanol, 80°C (thermal) or catalytic base (NaOH/DMAP).

Mechanism:[2][3][4] Nucleophilic attack at the carbonyl releases CO₂, yielding the 2-

amino-5-substituted-benzamide directly.

Functionalization:

If using 5-bromo: Perform Suzuki-Miyaura coupling or Buchwald-Hartwig amination to

attach the PROTAC chain.

If using 5-nitro: Reduce to amine (Fe/NH₄Cl or H₂/Pd) and perform amide coupling or

reductive amination.
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Figure 2: Synthetic workflow for accessing C5-functionalized 2-aminobenzamides via the

isatoic anhydride strategy.
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Q4: My linker is hydrophobic. How does this affect the 2-
AB scaffold's solubility?
Data Analysis: 2-aminobenzamides are generally crystalline and moderately lipophilic. Adding a

hydrophobic linker (e.g., alkyl chain) at the Amide N or C5 can drastically reduce aqueous

solubility, leading to assay precipitation.

Optimization Table: Linker Physicochemical Effects

Linker Type
Attachment
Point

Effect on LogP Solubility Risk
Recommendati
on

Alkyl Chain (C4-

C8)
Amide Nitrogen

High Increase

(+1.5 to +3.0)
High

Use PEG

spacers or insert

piperazine/piperi

dine.

PEG Chain

(PEG2-4)
Amide Nitrogen

Neutral/Decreas

e
Low

Ideal for

PROTACs to

maintain

solubility.

Rigid Aryl

(Phenyl)
C5 Position

Moderate

Increase
Moderate

Good for entropy,

but check TPSA.

Heteroaryl

(Pyridine)
Amide Nitrogen Slight Increase Low

Best Practice:

Mimics

Entinostat

structure ("Cap").

📂 Module 3: Functional Validation
Q5: How do I validate that my linker hasn't killed the
HDAC inhibitory activity?
Protocol: Differential Activity Assay
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Enzyme Source: Use recombinant human HDAC1 and HDAC3 (Class I). Avoid HeLa nuclear

extracts for initial SAR as they contain mixed isoforms.

Substrate: Fluorogenic peptide (e.g., Boc-Lys(Ac)-AMC).

Control: Run side-by-side with Entinostat (MS-275).

Acceptance Criteria:

If IC₅₀ increases by >10-fold compared to the parent scaffold -> Linker Steric Clash.

If IC₅₀ remains <1 µM -> Successful Attachment.

Key Reference Data (SAR Trends):

Unsubstituted 2-AB: IC₅₀ ~ 10-50 µM (Weak)

N-(Pyridin-3-yl)methoxy linker (Entinostat): IC₅₀ ~ 0.2 - 0.5 µM (Potent)

C5-Thienyl substituted 2-AB: IC₅₀ ~ 0.26 µM (Potent & Selective for HDAC1/2) [1].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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